5-Cyano-2,3-dihydro-3,3-dimethylbenzofuran

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 3,3-dimethyl-2H-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C11H11NO/c1-11(2)7-13-10-4-3-8(6-12)5-9(10)11/h3-5H,7H2,1-2H3
• InChI Key: CKSJFALMIVSIEH-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C1C=C(C=C2)C#N)C

Description

5-Cyano-2,3-dihydro-3,3-dimethylbenzofuran is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The product of stage (c) was boiled under reflux in benzene (5 ml) with thionyl chloride for 6 hours. Washing with water, drying over magnesium sulphate and running down gave, after recrystallisation from petroleum ether (bp 60°-80° C.), 0.6 g of title product, mp 70°-72° C.

Synthesis routes and methods II

Procedure details

5-Bromo-2,3-dihydro-3,3-dimethylbenzofuran (15 g, 0.066 mole) was heated under reflux with cuprous cyanide (7.2 g. 0.08 mole) in dimethyl formamide (15 ml) as in Example 2. Work up yielded, after recrystallisation from petroleum ether (bp 60°-80° C.) with charcoaling, 5.7 g of product, mp 72°-75° C.